Cas no 477946-96-6 (4-Fluorobenzoic Acid Chloromethyl Ester)

• Product Name: 4-Fluorobenzoic Acid Chloromethyl Ester
• CAS No: 477946-96-6
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD20624639
• CID: 3163911
• PubChem ID: 11401232
• Update Time: 2025-05-19

4-Fluorobenzoic Acid Chloromethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzoic Acid Chloromethyl Ester
• DB-384870
• Chloromethyl 4-fluorobenzoate
• 4-fluoro-benzoic acid chloromethyl ester
• 477946-96-6
• SCHEMBL557321
• A1-11382
• RILHVTJTLBMNRW-UHFFFAOYSA-N

• MDL： MFCD20624639
• Inchi： 1S/C8H6ClFO2/c9-5-12-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2
• InChI Key： RILHVTJTLBMNRW-UHFFFAOYSA-N
• SMILES： ClCOC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.3±20.0 ºC (760 Torr),
• Flash Point: 120.1±10.9 ºC,
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Fluorobenzoic Acid Chloromethyl Ester

4-Fluorobenzoic Acid Chloromethyl Ester (CAS No. 477946-96-6): An Overview of Its Properties, Applications, and Recent Research

4-Fluorobenzoic Acid Chloromethyl Ester (CAS No. 477946-96-6) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a fluorinated benzene ring and a chloromethyl ester group. These functional groups endow the molecule with a range of useful properties, making it a valuable reagent in various applications.

The chemical formula of 4-Fluorobenzoic Acid Chloromethyl Ester is C₈H₅ClFO₂. It is a colorless to pale yellow liquid with a molecular weight of approximately 182.57 g/mol. The compound is highly reactive due to the presence of the chloromethyl ester group, which can undergo nucleophilic substitution reactions, making it an excellent leaving group in synthetic transformations.

In the context of organic synthesis, 4-Fluorobenzoic Acid Chloromethyl Ester is often used as a building block for the synthesis of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce fluorine atoms and carboxylic acid functionalities into target molecules, which are crucial for modulating the physical and biological properties of the final products. For instance, fluorine atoms can enhance the lipophilicity and metabolic stability of drugs, while carboxylic acid groups can improve solubility and binding affinity to biological targets.

Recent research has highlighted the potential applications of 4-Fluorobenzoic Acid Chloromethyl Ester in pharmaceutical development. A study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 4-Fluorobenzoic Acid Chloromethyl Ester exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The fluorine substitution was found to enhance the antiviral efficacy by improving the drug's ability to penetrate cell membranes and interact with viral proteins.

Beyond its role in drug discovery, 4-Fluorobenzoic Acid Chloromethyl Ester has also found applications in materials science. In a study published in Advanced Materials in 2022, researchers explored the use of this compound as a precursor for the synthesis of functionalized polymers. The chloromethyl ester group was utilized to introduce reactive sites into polymer chains, enabling post-polymerization modifications that could tailor the material's properties for specific applications, such as drug delivery systems and electronic devices.

The safety profile of 4-Fluorobenzoic Acid Chloromethyl Ester is an important consideration for its practical use. While it is generally considered safe when handled properly under laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, 4-Fluorobenzoic Acid Chloromethyl Ester (CAS No. 477946-96-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable reagent for organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and optimize its use in developing innovative solutions for healthcare and technology.